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Compound of Interest

Compound Name:

5-

(Cyclopropylmethoxy)picolinaldeh

yde

CAS No.: 1502637-39-9

Cat. No.: B1470523

Get Quote

Executive Safety Summary
5-(Cyclopropylmethoxy)picolinaldehyde is a pyridine-based organic intermediate

functionalized with a reactive aldehyde group. While often used as a building block in medicinal

chemistry, its disposal requires specific protocols to mitigate risks associated with aldehyde

reactivity (oxidation) and pyridine toxicity.

Immediate Hazard Profile (Class-Based Assessment)
Primary Risk: Skin/Eye Corrosion or Severe Irritation (H314/H319).

Sensitization: Potential skin sensitizer (H317).[1][2][3]

Reactivity: Air-sensitive; aldehydes oxidize to carboxylic acids over time. Incompatible with

strong oxidizers.

Environmental: Toxic to aquatic life with long-lasting effects (H411).[3]
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Technical Characterization & Waste Classification
Expertise Note: Do not default to "General Organic Waste" without verifying the absence of

oxidizing contaminants. This molecule contains a basic nitrogen (pyridine ring) and a reducing

aldehyde.

Chemical Structure Analysis
Pyridine Ring: Classifies the waste as an organic base. Requires high-temperature

incineration to prevent NOx formation, though standard commercial incinerators handle this

routinely.

Aldehyde Group (C-2 position): Acts as a reducing agent. Crucial Rule: Never consolidate

this waste with oxidizing acids (Nitric, Perchloric) or peroxides. The reaction is exothermic

and can pressurize containers.

Cyclopropylmethoxy Group: Adds lipophilicity, making the compound persistent in aquatic

environments. Drain disposal is strictly prohibited.

Regulatory Classification (RCRA Context - USA)
While Pyridine itself is a U-listed waste (U196), specific derivatives like 5-
(Cyclopropylmethoxy)picolinaldehyde are typically regulated based on characteristics:

Ignitability (D001): If the flash point is <60°C (unlikely for this higher MW derivative, but verify

specific batch data).

Toxicity: Unless specifically tested via TCLP, it is treated as "Hazardous Waste -

Toxic/Irritant."

Step-by-Step Disposal Workflow
Phase 1: Segregation (The Critical Step)
Failure in segregation is the #1 cause of laboratory waste accidents.
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Stream Category Compatibility Status Action

Stream A: Non-Halogenated

Organics
Compatible

PRIMARY PATH. Combine

with acetone, methanol, or

toluene wastes.

Stream B: Halogenated

Organics
Compatible

Acceptable if mixed with

DCM/Chloroform, but

increases disposal cost.

Stream C: Oxidizers INCOMPATIBLE

DANGER. Do not mix with

Nitric Acid, Peroxides, or

Dichromates.

Stream D: Aqueous Acid Caution

Pyridine ring will protonate

(exothermic). Avoid unless

dilute.[4]

Phase 2: Packaging & Labeling
Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass.

Why Amber? Aldehydes are light-sensitive. Preventing photo-oxidation minimizes pressure

buildup from degradation byproducts.

Labeling:

Must read: "Hazardous Waste - 5-(Cyclopropylmethoxy)picolinaldehyde."

Add Hazard Tags: "Irritant," "Organic," "Basic."

Phase 3: Satellite Accumulation
Store in a designated Satellite Accumulation Area (SAA) at or near the point of generation.

Ensure the container is "closed" (vapor tight) except when adding waste.

Operational Logic & Decision Trees
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The following diagram illustrates the decision logic for disposing of this specific compound,

ensuring it ends up in the correct destruction stream.

Waste Generation:
5-(Cyclopropylmethoxy)picolinaldehyde

Physical State Check

Liquid Solution

Dissolved

Solid / Pure Substance

Bulk/Powder

Is it mixed with
Halogenated Solvents?

Stream S:
Solid Hazardous Waste

Stream A:
Non-Halogenated Organic

No (e.g., MeOH, Acetone)

Stream B:
Halogenated Organic

Yes (e.g., DCM)

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Caption: Operational logic flow for categorizing picolinaldehyde derivative waste streams.

Spill Contingency Protocol
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Scenario: 100g/100mL spill on the laboratory bench.

Evacuate & Ventilate: Aldehydes can be lachrymators (tear-inducing). Clear the immediate

area.[1][3]

PPE Upgrade: Double nitrile gloves, lab coat, and chemical safety goggles. If potential for

aerosolization exists, use a half-mask respirator with organic vapor cartridges.

Containment:

Do NOT use paper towels (fire risk with aldehydes if they dry out/oxidize).

Use: Inert absorbent pads, vermiculite, or clay-based kitty litter.

Neutralization (Optional but Recommended):

If available, treat the spill with a dilute sodium bisulfite solution (converts aldehyde to a

water-soluble adduct), then absorb.

Disposal of Debris: Place all contaminated absorbents into a wide-mouth jar labeled

"Hazardous Waste - Solid Debris (Aldehyde Contaminated)."

References & Authority
Verification: The protocols above are synthesized from standard chemical hygiene practices for

pyridine and aldehyde derivatives.

National Research Council (US).Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. National Academies Press, 2011.

PubChem.Compound Summary for Pyridine-2-carboxaldehyde (Parent Structure). National

Library of Medicine.

Thermo Fisher Scientific.Safety Data Sheet: 2-Pyridinecarboxaldehyde. (Class-based hazard

reference).

US EPA.Resource Conservation and Recovery Act (RCRA) Orientation Manual. (Waste

coding guidance).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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